Cas no 1352492-38-6 (3-Ethynyloxetan-3-ol)

• Product Name: 3-Ethynyloxetan-3-ol
• CAS No: 1352492-38-6
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD20444449
• CID: 1071586
• PubChem ID: 56777520
• Update Time: 2025-06-13

3-Ethynyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyloxetan-3-ol
• VDKFNBYHNNAJBC-UHFFFAOYSA-N
• EN300-180177
• SY097262
• 1352492-38-6
• MFCD20444449
• DA-11644
• PB19733
• 3-Ethynyl-3-oxetanol
• DTXSID101315227
• CS-0051375
• A887713
• AKOS016015634

• MDL： MFCD20444449
• Inchi： 1S/C5H6O2/c1-2-5(6)3-7-4-5/h1,6H,3-4H2
• InChI Key： VDKFNBYHNNAJBC-UHFFFAOYSA-N
• SMILES： O1CC(C#C)(C1)O

Computed Properties

• Exact Mass: 98.036779430g/mol
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 29.5Ų

3-Ethynyloxetan-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-Ethynyloxetan-3-ol

Recent Advances in the Application of 3-Ethynyloxetan-3-ol (CAS: 1352492-38-6) in Chemical Biology and Drug Discovery

3-Ethynyloxetan-3-ol (CAS: 1352492-38-6) is a versatile chemical building block that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its oxetane ring and ethynyl functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of targeted drug delivery, covalent inhibitor design, and bioconjugation strategies.

One of the most notable applications of 3-Ethynyloxetan-3-ol is its role in click chemistry, specifically in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The ethynyl group of the compound facilitates efficient conjugation with azide-containing biomolecules, enabling the construction of complex molecular architectures. This property has been exploited in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics, where precise control over molecular interactions is critical.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-Ethynyloxetan-3-ol in the synthesis of covalent kinase inhibitors. The oxetane ring, known for its metabolic stability and favorable pharmacokinetic properties, was incorporated into the inhibitor scaffold to enhance binding affinity and selectivity. The resulting compounds exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases, underscoring the potential of 3-Ethynyloxetan-3-ol as a valuable tool in drug design.

Another significant advancement involves the use of 3-Ethynyloxetan-3-ol in the development of PROTACs (Proteolysis Targeting Chimeras). The compound's ability to form stable linkages with both target proteins and E3 ubiquitin ligases has enabled the design of highly efficient degraders. Recent preclinical studies have shown that PROTACs incorporating 3-Ethynyloxetan-3-ol exhibit enhanced cellular uptake and target engagement, leading to improved therapeutic outcomes in models of neurodegenerative diseases and oncology.

Beyond its applications in drug discovery, 3-Ethynyloxetan-3-ol has also been explored in the field of chemical biology for the labeling and tracking of biomolecules. Its small size and minimal steric hindrance make it an ideal candidate for bioorthogonal labeling strategies. For instance, researchers have utilized the compound to tag and visualize specific proteins in live cells, providing insights into their dynamic behavior and interactions.

Despite its promising potential, challenges remain in the large-scale synthesis and optimization of 3-Ethynyloxetan-3-ol derivatives. Recent efforts have focused on developing more efficient synthetic routes and improving the compound's stability under physiological conditions. Advances in flow chemistry and catalytic methodologies have shown promise in addressing these issues, paving the way for broader applications of this versatile building block.

In conclusion, 3-Ethynyloxetan-3-ol (CAS: 1352492-38-6) represents a valuable tool in the arsenal of chemical biologists and medicinal chemists. Its unique structural features and reactivity profile enable diverse applications, from drug discovery to biomolecular labeling. As research in this area continues to evolve, further innovations in the design and utilization of 3-Ethynyloxetan-3-ol-based compounds are expected to emerge, driving progress in the development of next-generation therapeutics.